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Compound of Interest

Compound Name: 1-Bromo-2-methylcyclopropane

Cat. No.: B2624542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 1-Bromo-2-
methylcyclopropane (CAS No. 52914-88-2), a key reagent in innovative research and

development. Given the limited availability of a specific Safety Data Sheet (SDS) for this

compound, this document combines confirmed hazard classifications with best practices

derived from analogous chemical structures to ensure the highest level of laboratory safety.

Our commitment is to empower your research by providing critical safety intelligence, making

us a trusted partner in your scientific endeavors.

Immediate Safety and Hazard Information
1-Bromo-2-methylcyclopropane is classified as a flammable liquid that can cause skin, eye,

and respiratory irritation.[1] Adherence to strict safety protocols is mandatory to mitigate risks.
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Hazard Classification GHS Code Description

Flammable Liquid H226 Flammable liquid and vapor.[1]

Skin Irritation H315 Causes skin irritation.[1]

Serious Eye Irritation H319
Causes serious eye irritation.

[1]

Respiratory Irritation H335
May cause respiratory

irritation.[1]

Disclaimer: This table is based on available GHS classifications. Quantitative data such as

permissible exposure limits (PELs) or specific glove breakthrough times are not currently

available for 1-Bromo-2-methylcyclopropane.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 1-Bromo-2-
methylcyclopropane. The following recommendations are based on the known hazards and

best practices for similar organobromide compounds.
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PPE Category Recommendation Rationale

Hand Protection

Wear chemically resistant

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.

Prevents skin irritation and

potential absorption.

Eye & Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn when there is

a risk of splashing.

Protects against serious eye

irritation from splashes or

vapors.

Skin & Body Protection

A flame-retardant lab coat is

required. For larger quantities

or in case of potential

exposure, impervious clothing

should be worn.

Protects skin from irritation and

prevents contamination of

personal clothing.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are not sufficient, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Minimizes the risk of

respiratory tract irritation from

inhaling vapors.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 1-Bromo-2-methylcyclopropane is crucial for maintaining

a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[2][3][4] The container should be tightly closed.[2][4] Keep away from strong oxidizing
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agents and strong bases.[3]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant GHS hazard pictograms.

Handling and Use
Controlled Environment: All handling of 1-Bromo-2-methylcyclopropane must be

performed inside a certified chemical fume hood to minimize inhalation exposure.

Engineering Controls: Use explosion-proof electrical and ventilating equipment.[3][5][6]

Inert Atmosphere: For reactions sensitive to air or moisture, consider handling under an inert

atmosphere (e.g., nitrogen or argon).

Spill Prevention: Use secondary containment (e.g., a tray) when transferring the liquid.

Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[7]

Spill Response
Evacuate: Immediately evacuate the area in case of a significant spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as vermiculite, sand, or earth.[8] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Disposal Plan
All waste containing 1-Bromo-2-methylcyclopropane must be treated as hazardous waste.
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Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed

containers.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name and associated hazards (flammable, irritant).

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the waste in accordance with all local, state, and federal regulations.

Emergency Procedures
Situation First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[8]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 1-Bromo-2-methylcyclopropane
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Caption: Workflow for the safe handling and disposal of 1-Bromo-2-methylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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